Cas no 84293-53-8 (1-Propanol, 2,2-diethoxy-)

• Product Name: 1-Propanol, 2,2-diethoxy-
• CAS No: 84293-53-8
• MF: C₇H₁₆O₃
• MW: 148.200142860413
• CID: 667419
• PubChem ID: 11701060
• Update Time: 2025-04-19

1-Propanol, 2,2-diethoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2,2-diethoxy-
• 2,2-diethoxypropan-1-ol
• 84293-53-8
• AQNARGNUGHUBMR-UHFFFAOYSA-N
• DTXSID80470787
• SCHEMBL5333125

• Inchi： 1S/C7H16O3/c1-4-9-7(3,6-8)10-5-2/h8H,4-6H2,1-3H3
• InChI Key： AQNARGNUGHUBMR-UHFFFAOYSA-N
• SMILES： O(CC)C(C)(CO)OCC

Computed Properties

• Exact Mass: 148.109944368g/mol
• Monoisotopic Mass: 148.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 76.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.7Ų